Cas no 321998-60-1 (1-(4-PHENYL-1,3-THIAZOL-2-YL)-5-(TRIFLUOROMETHYL)-N-[3-(TRIFLUOROMETHYL)BENZYL]-1H-PYRAZOLE-4-CARBOXAMIDE)

• Product Name: 1-(4-PHENYL-1,3-THIAZOL-2-YL)-5-(TRIFLUOROMETHYL)-N-[3-(TRIFLUOROMETHYL)BENZYL]-1H-PYRAZOLE-4-CARBOXAMIDE
• CAS No: 321998-60-1
• MF: C₂₂H₁₄F₆N₄OS
• MW: 496.42818403244
• CID: 5269941
• Update Time: 2026-03-09

1-(4-PHENYL-1,3-THIAZOL-2-YL)-5-(TRIFLUOROMETHYL)-N-[3-(TRIFLUOROMETHYL)BENZYL]-1H-PYRAZOLE-4-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-(4-PHENYL-1,3-THIAZOL-2-YL)-5-(TRIFLUOROMETHYL)-N-[3-(TRIFLUOROMETHYL)BENZYL]-1H-PYRAZOLE-4-CARBOXAMIDE
• 1-(4-phenyl-1,3-thiazol-2-yl)-5-(trifluoromethyl)-N-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole-4-carboxamide
• 1-(4-phenyl-1,3-thiazol-2-yl)-5-(trifluoromethyl)-N-[[3-(trifluoromethyl)phenyl]methyl]pyrazole-4-carboxamide

• Inchi： 1S/C22H14F6N4OS/c23-21(24,25)15-8-4-5-13(9-15)10-29-19(33)16-11-30-32(18(16)22(26,27)28)20-31-17(12-34-20)14-6-2-1-3-7-14/h1-9,11-12H,10H2,(H,29,33)
• InChI Key： AOIUAHHVWGIGEF-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1N1C(C(F)(F)F)=C(C=N1)C(NCC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 702
• XLogP3: 5.5
• Topological Polar Surface Area: 88